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Compound of Interest
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Introduction: The blood-brain barrier (BBB) presents a formidable challenge for the delivery of
therapeutics to the central nervous system. Angiopep-2, a peptide that targets the low-density
lipoprotein receptor-related protein 1 (LRP1) overexpressed on the BBB and glioma cells, has
emerged as a promising ligand for enhancing brain drug delivery.[1][2][3][4] Various nanocarrier
systems have been functionalized with Angiopep-2 to facilitate the transport of drugs across the
BBB. This guide provides a comparative analysis of different Angiopep-2 drug delivery
platforms, including nanoparticles, liposomes, micelles, and polymersomes, with a focus on
their physicochemical properties, drug loading capabilities, and biological performance.

Performance Comparison of Angiopep-2 Drug
Delivery Systems

The choice of a suitable drug delivery system depends on the specific therapeutic agent and
the desired pharmacokinetic profile. The following tables summarize the key quantitative data
for different Angiopep-2-functionalized nanocarriers.
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Signaling Pathway and Experimental Workflow

To understand the mechanism of action and the process of evaluation for these drug delivery
systems, the following diagrams illustrate the LRP1-mediated transcytosis pathway and a
general experimental workflow.
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Caption: LRP1-mediated transcytosis of Angiopep-2 nanoparticles across the BBB.
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Caption: General experimental workflow for Angiopep-2 drug delivery systems.
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Comparative Features of Angiopep-2 Delivery
Systems

The different nanocarriers possess distinct structural and functional characteristics that

influence their suitability for specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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